Cas no 1421485-65-5 (N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide
• CAS No: 1421485-65-5
• MF: C₁₉H₂₆N₄O₃
• MW: 358.434744358063
• CID: 6404292
• PubChem ID: 71781183
• Update Time: 2025-07-21

N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide
• N-[(3,4-dimethoxyphenyl)methyl]-4-(pyrazol-1-ylmethyl)piperidine-1-carboxamide
• 4-((1H-pyrazol-1-yl)methyl)-N-(3,4-dimethoxybenzyl)piperidine-1-carboxamide
• N-[(3,4-dimethoxyphenyl)methyl]-4-[(1H-pyrazol-1-yl)methyl]piperidine-1-carboxamide
• 1421485-65-5
• AKOS024519734
• F5823-0673
• VU0521553-1

• Inchi： 1S/C19H26N4O3/c1-25-17-5-4-16(12-18(17)26-2)13-20-19(24)22-10-6-15(7-11-22)14-23-9-3-8-21-23/h3-5,8-9,12,15H,6-7,10-11,13-14H2,1-2H3,(H,20,24)
• InChI Key： JKBHUHRJXOETLO-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=C(OC)C(OC)=C2)=O)CCC(CN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 358.20049070g/mol
• Monoisotopic Mass: 358.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.6Ų

Additional information on N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide

Recent Advances in the Study of N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide (CAS: 1421485-65-5)

In recent years, the compound N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide (CAS: 1421485-65-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

The primary objective of recent research has been to explore the compound's interaction with biological targets, particularly its role as a modulator of specific signaling pathways. Preliminary findings suggest that N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide exhibits high affinity for certain receptors, which could be leveraged for the development of novel therapeutics. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand the binding dynamics and structural requirements for optimal activity.

One of the key findings from recent studies is the compound's potential application in neurodegenerative diseases. In vitro and in vivo experiments have demonstrated its neuroprotective effects, possibly mediated through the inhibition of oxidative stress and inflammation. These results are particularly encouraging given the limited treatment options currently available for conditions such as Alzheimer's and Parkinson's diseases. Further investigations are underway to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's role in oncology. Early-stage research indicates that N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide may exhibit antiproliferative effects against certain cancer cell lines. Mechanistic studies suggest that it interferes with cell cycle progression and induces apoptosis, highlighting its potential as a chemotherapeutic agent. However, more comprehensive studies are needed to evaluate its efficacy and toxicity in preclinical models.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthesis of N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is critical for future clinical development. These improvements not only enhance the compound's accessibility but also reduce production costs, making it a viable candidate for large-scale manufacturing.

Despite the promising findings, several challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further optimization to ensure its suitability for clinical use. Additionally, the exact mechanism of action and potential off-target effects require thorough investigation to mitigate any adverse outcomes. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the translation of research findings into practical applications.

In conclusion, N-(3,4-dimethoxyphenyl)methyl-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide (CAS: 1421485-65-5) represents a promising candidate for various therapeutic applications, particularly in neurodegenerative diseases and oncology. The latest research has provided valuable insights into its pharmacological properties and potential clinical benefits. However, further studies are necessary to fully understand its mechanism of action, optimize its pharmacokinetic profile, and evaluate its safety and efficacy in human trials. Continued investment in research and development will be crucial to unlocking the full potential of this compound.